Cas no 227956-73-2 (4-(4-methyl-1-piperazinyl)-6-Quinolinamine)

• Product Name: 4-(4-methyl-1-piperazinyl)-6-Quinolinamine
• CAS No: 227956-73-2
• MF: C₁₄H₁₈N₄
• MW: 242.319522380829
• CID: 1109415
• PubChem ID: 10977628
• Update Time: 2025-04-20

4-(4-methyl-1-piperazinyl)-6-Quinolinamine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-1-piperazinyl)-6-Quinolinamine
• SCHEMBL3947682
• DA-22492
• 227956-73-2

• Inchi： 1S/C14H18N4/c1-17-6-8-18(9-7-17)14-4-5-16-13-3-2-11(15)10-12(13)14/h2-5,10H,6-9,15H2,1H3
• InChI Key： VMBWFQGMSLTGSU-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C3C=CC(=CC=23)N)CCN(C)CC1

Computed Properties

• Exact Mass: 242.153146591g/mol
• Monoisotopic Mass: 242.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.4Ų